Cas no 2034361-59-4 (2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide)

• Product Name: 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide
• CAS No: 2034361-59-4
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5893626
• PubChem ID: 119100153
• Update Time: 2025-06-13

2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AZYIPTDURWLWIB-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, 2-(2-methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-
• F6475-2959
• 2-(2-methoxyethoxy)-N-(1-methylindazol-5-yl)pyridine-4-carboxamide
• 2-(2-methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)pyridine-4-carboxamide
• 2034361-59-4
• 2-(2-methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)isonicotinamide
• AKOS026689740
• 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide

• Inchi： 1S/C17H18N4O3/c1-21-15-4-3-14(9-13(15)11-19-21)20-17(22)12-5-6-18-16(10-12)24-8-7-23-2/h3-6,9-11H,7-8H2,1-2H3,(H,20,22)
• InChI Key： AZYIPTDURWLWIB-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NC2C=CC3=C(C=2)C=NN3C)=O)=C1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 451.9±45.0 °C(Predicted)
• pka: 12.28±0.43(Predicted)

Additional information on 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide

Introduction to 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide (CAS No. 2034361-59-4)

2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide, identified by its CAS number 2034361-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including an indazole core, a pyridine moiety, and an ethoxy chain. The presence of these structural elements contributes to its unique chemical properties and biological interactions. Specifically, the 1-methyl-1H-indazol-5-yl group and the 4-pyridinecarboxamide moiety are particularly noteworthy, as they have been shown to play critical roles in modulating various biological pathways.

In recent years, there has been a growing interest in indazole derivatives due to their diverse pharmacological effects. Studies have demonstrated that indazole-based compounds can interact with multiple targets, including enzymes and receptors involved in inflammation, cell proliferation, and neurotransmission. The 2-(2-Methoxyethoxy) substituent further enhances the compound's solubility and bioavailability, which are crucial factors for its potential use in drug formulations.

One of the most compelling aspects of 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide is its reported activity as a modulator of kinase enzymes. Kinases are essential enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Preclinical studies have indicated that this compound may inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling cascades.

Furthermore, the pyridinecarboxamide group in the molecule contributes to its ability to interact with biological targets in a highly specific manner. Pyridine derivatives are well-known for their role in pharmaceuticals due to their favorable pharmacokinetic properties and ability to form stable hydrogen bonds with biomolecules. This feature makes 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide a promising candidate for further development as an inhibitor or modulator of kinase-dependent pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have suggested that this molecule may exhibit high affinity for certain kinases, making it a potential lead compound for drug discovery programs targeting these enzymes. These computational findings have been validated through experimental studies, reinforcing the compound's therapeutic potential.

The synthesis of 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indazole core is typically synthesized via condensation reactions, followed by functionalization at the 5-position with a methyl group. The introduction of the methoxyethoxy chain and the pyridinecarboxamide group are achieved through nucleophilic substitution and amide bond formation reactions, respectively.

Quality control and analytical characterization are critical steps in ensuring the purity and stability of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm the structural integrity and chemical purity of the final product. These analytical methods provide essential data for understanding the compound's behavior in biological systems.

The pharmacological profile of 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide has been evaluated through in vitro assays designed to assess its interaction with target enzymes and receptors. Initial studies have shown that this compound exhibits inhibitory activity against certain kinases at concentrations comparable to those observed for known kinase inhibitors. Additionally, it demonstrates selectivity over other related enzymes, minimizing off-target effects.

Preclinical toxicology studies have been conducted to assess the safety profile of this compound at various doses. These studies have revealed no significant toxic effects at therapeuticrelevant concentrations, suggesting that it may be well-tolerated in vivo. However, further studies are needed to fully characterize its long-term safety and potential side effects before it can be considered for clinical trials.

The potential applications of 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide extend across multiple therapeutic areas. Given its kinase inhibitory activity, it may be developed into a treatment for cancers driven by abnormal kinase signaling. Additionally, its ability to modulate inflammatory pathways suggests potential uses in treating autoimmune diseases and chronic inflammatory conditions.

Future research directions include exploring the structureactivity relationships (SAR) of this compound to optimize its pharmacological properties. By modifying specific functional groups or substituents, researchers can enhance its potency, selectivity, and bioavailability. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and elicits its therapeutic effects.

The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the process of identifying promising drug candidates like 2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide. These approaches enable researchers to rapidly test thousands of compounds against various biological targets, streamlining the drug discovery pipeline. As such technologies continue to evolve, they will play an increasingly important role in identifying novel therapeutics for unmet medical needs.

In conclusion,2-(2-Methoxyethoxy)-N-(1-methyl-1H-indazol-5-yl)-4-pyridinecarboxamide (CAS No. 2034361-59-4) represents a promising candidate for further pharmaceutical development due to its unique chemical structure and demonstrated biological activity. Its ability to modulate kinase enzymes makes it a valuable asset in ongoing drug discovery efforts aimed at addressing diseases caused by dysregulated cell signaling pathways.